Cas no 1098-60-8 (Triflupromazine hydrochloride)

• Product Name: Triflupromazine hydrochloride
• CAS No: 1098-60-8
• MF: C₁₈H₂₀ClF₃N₂S
• MW: 388.878012657166
• MDL: MFCD00058103
• CID: 147607
• PubChem ID: 66069
• Update Time: 2025-06-28

Triflupromazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-10-propanamine,N,N-dimethyl-2-(trifluoromethyl)-, hydrochloride (1:1)
• Triflupromazine Hydrochloride
• N,N-dimethyl-3-[2-(trifluoromethyl)phenothiazin-10-yl]propan-1-amine,hydrochloride
• Triflupromazine (hydrochloride)
• TRIFLUPROMAZINE HCI, USP STANDARD
• Triflupromazine Hydr
• Flumazin
• Fluopromazinhydrochlorid
• Fluorofen
• flupromazine hydrochloride
• Neoprin
• Nivoman
• Trifluopromazine hydrochloride
• triflupromazine
• Triflupromazine HCl
• Triflupromazine monohydrochloride
• Vesprin hydrochloride
• N,N-Dimethyl-2-(trifluoromethyl)-10H-phenothiazine-10-propanamine monohydrochloride
• 10-[3-(Dimethylamino)-1-propyl]-2-(trifluoromethyl)phenothiazine Hydrochloride
• Triupromazine Hydrochloride (200 mg)
• Triflupromazine Hydrochloride (200 mg)
• TRIFLUPROMAZINE HYDROCHLORIDE VETRANAL,
• n,n-dimethyl-2-(trifluoromethyl)-10h-phenothiazine-10-propanaminmonohydr
• 10-(3-dimethylaminopropyl)-2-(trifluoromethyl)phenothiazinehydrochloride
• 10-(3-(dimethylamino)propyl)-2-(trifluoromethyl)-phenothiazinmonohydrochlo
• triflupromazineHCl
• LABOTEST-BB LT00772332
• trifluopromazinehydrochloride
• Fluopromazine monohydrochloride
• MC 4703
• Trifluopromazine hydrochloride (VAN)
• MLS000069672
• 9E75N4A5HM
• SMR000058517
• Vesprin (TN)
• 10-(3-(Dimethylamino)propyl)-2-(trifluoromethyl)phenothiazine monohydrochloride
• 10-(3-Dime
• Psyquil
• Siquil
• 10-(3-(Dimethylamino)propyl)-2-(trifluoromethyl)phenothiazine monohydrochlo
• Phenothiazine, 10-(3-(dimethylamino)propyl)-2-(trifluoromethyl)-, monohydrochloride
• Triflupromazine hydrochloride [JAN]
• TRIFLUPROMAZINE HYDROCHLORIDE [USP-RS]
• TRIFLUPROMAZINE HYDROCHLORIDE (MART.)
• NS00079847
• SR-01000000224-4
• 10-(3-Dimethylaminopropyl)-2-(trifluoromethyl)phenothiazine hydrochloride
• NSC 14959
• 10H-Phenothiazine-10-propanamine, N,N-dimethyl-2-(trifluoromethyl)-, monohydrochloride
• TRIFLUPROMAZINE HYDROCHLORIDE (USP MONOGRAPH)
• SR-01000000224
• 10-[3-(Dimethylamino)propyl]-2-(trifluoromethyl)phenothiazine monohydrochloride
• NSC-14959
• HMS1568K07
• Tox21_111276
• TRIFLUPROMAZINE HYDROCHLORIDE (USP-RS)
• N,N-dimethyl-3-[2-(trifluoromethyl)phenothiazin-10-yl]propan-1-amine;hydrochloride
• CHEBI:9712
• NSC17473
• MLS002222277
• T 2896
• C71345
• Vetame Injectable, Vetame Tablets
• DTXCID6025804
• NCGC00094410-02
• Tox21_501146
• NCGC00261831-01
• EU-0101146
• NCGC00016012-12
• CAS-1098-60-8
• NCGC00094410-01
• Prestwick_893
• HMS1922G15
• s5565
• SPECTRUM1503118
• BS-25525
• TRIFLUPROMAZINE HYDROCHLORIDE [ORANGE BOOK]
• 10H-Phenothiazine-10-propanamine,N-dimethyl-2-(trifluoromethyl)-, monohydrochloride
• dimethyl({3-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propyl})amine hydrochloride
• Pharmakon1600-01503118
• J-002339
• WLN: T C666 BN ISJ B3N1&1 EXFFF
• Q27108479
• NCGC00094410-05
• DTXSID8045804
• MFCD00058103
• Z1631505638
• MLS001148408
• TRIFLUPROMAZINE HYDROCHLORIDE [USP MONOGRAPH]
• Phenothiazine, 10-(3-dimethylaminopropyl)-2-(trifluoromethyl)-, hydrochloride
• EN300-130484
• N,N-Dimethyl-2-(trifluoromethyl)-10H-phenothiazine-10-propanamine hydrochloride (1:1)
• CCG-213116
• HY-B0909
• D00800
• Triflupromazine hydrochloride, VETRANAL(TM), analytical standard
• N,N-dimethyl-3-[2-(trifluoromethyl)phenothiazin-10-yl]propan-1-amine hydrochloride
• T3389
• EINECS 214-149-6
• SCHEMBL317144
• NSC758387
• N,N-dimethyl-3-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propan-1-amine hydrochloride
• Tox21_111276_1
• LP01146
• CHEMBL1201102
• Opera_ID_486
• TRIFLUPROMAZINE HYDROCHLORIDE [WHO-DD]
• TRIFLUPROMAZINE HYDROCHLORIDE [VANDF]
• FT-0736671
• UNII-9E75N4A5HM
• 1098-60-8
• 10-[3-(Dimethylamino)propyl]-2-(trifluoromethyl)phenothiazine hydrochloride
• SR-01000000224-2
• NSC14959
• NCGC00094410-04
• MC-4703
• Fluopromazine hydrochloride
• Triflupromazine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• SR-01000000224-8
• NSC-758387
• REGID_for_CID_66069
• NCGC00094410-03
• Triflupromazine hydrochloride (USP:JAN)
• NSC 17473
• AKOS024288004
• NSC-17473
• TRIFLUPROMAZINE HYDROCHLORIDE [MART.]
• TRIFLUPROMAZINE HYDROCHLORIDE [GREEN BOOK]
• Triflupromazine Hydrochloride 1.0 mg/ml in Methanol (as free base)
• Triflupromazine hydrochloride [USP:JAN]
• TRIFLUPROMAZINE HYDROCHLORIDE [MI]
• N,N-dimethyl-3-(2-(trifluoromethyl)-10H-phenothiazin-10-yl)propan-1-amine hydrochloride
• N,N-dimethyl-2-(trifluoromethyl)-10H-phenothiazine-10-propanamine, monohydrochloride
• Triflupromazine hydrochloride (JAN/USP)
• SW197014-3
• GLXC-20409
• TRIFLUPROMAZINEHYDROCHLORIDE
• DSASPHLLGSCNFP-UHFFFAOYSA-N
• DA-68329
• Triflupromazine hydrochloride

• MDL： MFCD00058103
• Inchi： 1S/C18H19F3N2S.ClH/c1-22(2)10-5-11-23-14-6-3-4-7-16(14)24-17-9-8-13(12-15(17)23)18(19,20)21;/h3-4,6-9,12H,5,10-11H2,1-2H3;1H
• InChI Key： FTNWXGFYRHWUKG-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N(C2C=C(C(F)(F)F)C=CC1=2)CCCN(C)C

Computed Properties

• Exact Mass: 388.09900
• Monoisotopic Mass: 388.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 31.8

Experimental Properties

• Color/Form: crystal
• Melting Point: 174.0 to 179.0 deg-C
• Boiling Point: 427.6°C at 760 mmHg
• Flash Point: 212.4 °C
• PSA: 31.78000
• LogP: 6.12680
• λmax: 305(H2O)(lit.)
• Merck: 9685
• Color/Form: 1 mg/mL in methanol ((as free base))

Triflupromazine hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：UN 2811 6
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• RTECS：SO8925000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Triflupromazine hydrochloride

Comprehensive Overview of Triflupromazine Hydrochloride (CAS No. 1098-60-8): Properties, Applications, and Modern Research Insights

Triflupromazine hydrochloride (CAS No. 1098-60-8) is a phenothiazine-derived compound widely recognized for its pharmacological properties. As a derivative of triflupromazine, this hydrochloride salt enhances solubility and bioavailability, making it a subject of interest in both clinical and research settings. The compound's molecular structure features a trifluoromethyl group, which contributes to its unique biochemical interactions. Researchers and healthcare professionals frequently explore its mechanisms of action, particularly in the context of neurotransmitter modulation.

In recent years, the demand for triflupromazine HCl has surged due to its relevance in neuropharmacology. Users often search for terms like "triflupromazine hydrochloride uses", "CAS 1098-60-8 solubility", and "triflupromazine mechanism of action", reflecting growing interest in its therapeutic potential. Modern studies highlight its role in targeting dopamine and serotonin receptors, aligning with current trends in mental health research. This compound's stability under varying pH conditions also makes it a candidate for advanced drug formulation studies.

The synthesis of triflupromazine hydrochloride involves precise chemical steps to ensure high purity, a topic frequently queried in academic circles. Analytical techniques such as HPLC and NMR are employed to verify its structural integrity, addressing common search queries like "how to identify triflupromazine HCl". Additionally, its pharmacokinetics—including absorption and metabolism—are critical for optimizing dosage regimens, a concern for both clinicians and pharmacologists.

From an industrial perspective, CAS 1098-60-8 is utilized in pharmaceutical manufacturing, with strict adherence to Good Manufacturing Practices (GMP). Environmental and safety considerations are also paramount, as evidenced by searches for "triflupromazine hydrochloride safety data". Innovations in green chemistry have prompted investigations into sustainable synthesis methods, resonating with global sustainability goals.

Emerging applications of triflupromazine HCl extend beyond traditional uses, with exploratory research in areas like neurodegenerative diseases. This aligns with trending topics such as "neuroprotective agents" and "drug repurposing". The compound's potential in combination therapies is another hot topic, particularly in oncology and immunology, where synergistic effects are being studied.

In summary, triflupromazine hydrochloride (CAS No. 1098-60-8) remains a compound of significant scientific and medical relevance. Its multifaceted applications, coupled with ongoing research, ensure its place in contemporary pharmacology. By addressing user queries and integrating cutting-edge trends, this overview underscores the compound's enduring value and future prospects.